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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188 Get Quote

An In-depth Technical Guide to Ethyl Diphenylphosphinate for Researchers and Drug

Development Professionals

Introduction
Ethyl diphenylphosphinate (CAS No. 719-80-2), also known as diphenylphosphinous acid

ethyl ester or ethoxydiphenylphosphine, is an organophosphorus compound with significant

applications in synthetic chemistry.[1] Its unique reactivity, stemming from a trivalent

phosphorus atom bonded to an ethoxy group and two phenyl groups, makes it a valuable

reagent and intermediate.[2] This technical guide provides a comprehensive overview of its

properties, synthesis, applications, and safety considerations, with a focus on its relevance to

researchers, scientists, and professionals in drug development.

Core Properties and Identification
The fundamental properties of ethyl diphenylphosphinate are summarized below, providing

key data for its identification and use in experimental settings.
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Property Value Reference(s)

CAS Number 719-80-2 [1]

Molecular Formula C₁₄H₁₅OP or (C₆H₅)₂POC₂H₅ [1]

Molecular Weight 230.24 g/mol [1]

Appearance
Clear, colorless to light yellow

liquid
[2][3]

Density 1.066 g/mL at 25 °C [1]

Boiling Point 179-180 °C at 14 mmHg [3]

Refractive Index n20/D 1.59 [1]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[1]

Solubility Soluble in chloroform [3]

InChI Key
JCRCPEDXAHDCAJ-

UHFFFAOYSA-N
[1][3]

SMILES String CCOP(c1ccccc1)c2ccccc2 [1]

Chemical Structure
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Caption: Chemical structure of Ethyl Diphenylphosphinate.
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Experimental Protocols
Synthesis of Ethyl Diphenylphosphinate
The synthesis of ethyl diphenylphosphinate is commonly achieved through the reaction of a

diphenylphosphinous halide with ethanol in the presence of a base to neutralize the resulting

acid.[2][4]

Materials:

Diphenylphosphinous chloride (or chlorodiphenylphosphine)

Anhydrous ethanol

Pyridine (or another suitable base)

Anhydrous ether (as solvent)

Procedure:

A solution of diphenylphosphinous chloride in anhydrous ether is prepared in a reaction

vessel under an inert atmosphere (e.g., argon or nitrogen).

A solution of anhydrous ethanol and pyridine in ether is prepared separately.[5]

The ethanol/pyridine solution is added dropwise to the stirred diphenylphosphinous chloride

solution at room temperature.[5]

The reaction mixture is stirred for a specified period (e.g., one hour) to ensure complete

reaction.[6]

The resulting precipitate (pyridinium hydrochloride) is removed by filtration.

The filtrate is washed, and the ether is evaporated to yield the crude product as an oil.[5]

Purification is performed by distillation under reduced pressure (e.g., Kugelrohr or Vigreux

column) to obtain high-purity ethyl diphenylphosphinate.[5]
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Caption: General workflow for the synthesis of Ethyl Diphenylphosphinate.

Applications in Research and Development
Ethyl diphenylphosphinate is a versatile compound with primary applications as a synthetic

intermediate and as a ligand in catalysis.

Ligand in Cross-Coupling Reactions
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Ethyl diphenylphosphinate serves as a crucial ligand in numerous palladium-catalyzed cross-

coupling reactions.[1] These reactions are fundamental in organic synthesis for the formation of

carbon-carbon and carbon-heteroatom bonds, which are central to the construction of complex

molecular frameworks found in many pharmaceutical agents. Its utility has been demonstrated

in reactions such as:

Suzuki-Miyaura Coupling[1]

Heck Reaction[1]

Sonogashira Coupling[1]

Buchwald-Hartwig Cross Coupling[1]

Stille Coupling[1]

Negishi Coupling[1]

In these catalytic cycles, the phosphinite ligand coordinates to the metal center (e.g.,

palladium), influencing its electronic properties and steric environment. This modulation is

critical for facilitating the key steps of oxidative addition, transmetalation, and reductive

elimination, thereby improving reaction efficiency, selectivity, and functional group tolerance.
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Generalized Pd-Catalyzed Cross-Coupling
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Caption: Role of phosphinate ligand (L) in a cross-coupling cycle.

Intermediate in Pharmaceutical and Chemical Synthesis
Ethyl diphenylphosphinate is a key intermediate in the synthesis of more complex molecules.

[2] Its controlled reactivity is leveraged for selective functionalization, a critical aspect of multi-

step drug synthesis.[2] It is a precursor for:
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Pharmaceutical Intermediates: Used to build complex molecular architectures required for

active pharmaceutical ingredients (APIs).[2]

Photoinitiators: Serves as a precursor for compounds that initiate polymerization reactions

upon exposure to light, which is essential in UV-curing technologies.[2]

Other Organophosphorus Compounds: It can be a starting material for reactions like the

Michaelis-Arbuzov reaction to produce pentavalent phosphine oxides, such as Ethyl

(diphenylphosphoryl)acetate, another important reagent in organic synthesis.[4]

The broader class of phosphinates and related phosphonates are recognized in drug design as

non-hydrolyzable mimics of natural phosphates or as transition-state analogues for enzymes

that process phosphate and carboxylate substrates.[7][8] This makes them a valuable

structural motif in the development of enzyme inhibitors for various therapeutic targets.[7][8][9]

Safety and Handling
Ethyl diphenylphosphinate requires careful handling due to its potential hazards. The

following table summarizes its safety profile based on GHS classifications.

Hazard Information Details Reference(s)

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed.

H412: Harmful to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P501
[1]

Storage Temperature 2-8°C [1]

Sensitivity Air & Moisture Sensitive [3]

Handling Recommendations:
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Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[10][11]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves (e.g., nitrile),

and eye/face protection (safety goggles and/or face shield).[1][12]

Inert Atmosphere: Handle and store under an inert atmosphere (e.g., nitrogen or argon) to

prevent degradation from air and moisture.[10]

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at

least 15 minutes and seek medical attention.[12] If inhaled, move to fresh air.[12] If

swallowed, rinse mouth and get medical attention.[12]

Spill & Disposal:

Absorb small spills with an inert material and place in a suitable container for disposal.

Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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